Cas no 104114-15-0 (1H-3-Benzazepine-7,8-diol,6-bromo-2,3,4,5-tetrahydro-1-(4-hydroxyphenyl)-)

• Product Name: 1H-3-Benzazepine-7,8-diol,6-bromo-2,3,4,5-tetrahydro-1-(4-hydroxyphenyl)-
• CAS No: 104114-15-0
• MF: C₁₆H₁₆BrNO₃
• MW: 350.207143783569
• CID: 1140901
• Update Time: 2024-07-27

1H-3-Benzazepine-7,8-diol,6-bromo-2,3,4,5-tetrahydro-1-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-3-Benzazepine-7,8-diol,6-bromo-2,3,4,5-tetrahydro-1-(4-hydroxyphenyl)-
• 1H-3-Benzazepine-7,8-diol, 6-bromo-2,3,4,5-tetrahydro-1-(4-hydroxyphenyl)-

• Inchi： 1S/C16H16BrNO3/c17-15-11-5-6-18-8-13(9-1-3-10(19)4-2-9)12(11)7-14(20)16(15)21/h1-4,7,13,18-21H,5-6,8H2
• InChI Key： NXZHRTOUXSRPEU-UHFFFAOYSA-N
• SMILES： N1CCC2=C(Br)C(O)=C(O)C=C2C(C2=CC=C(O)C=C2)C1

Computed Properties

• Exact Mass: 349.03138

Experimental Properties

• Density: 1.551±0.06 g/cm3(Predicted)
• Boiling Point: 522.0±50.0 °C(Predicted)
• PSA: 72.72
• pka: 8.44±0.40(Predicted)